Cas no 1158680-88-6 (6-bromo-1-(oxan-2-yl)-1H-indazole)

• Product Name: 6-bromo-1-(oxan-2-yl)-1H-indazole
• CAS No: 1158680-88-6
• MF: C₁₂H₁₃BrN₂O
• MW: 281.148422002792
• MDL: MFCD22380213
• CID: 1205791
• PubChem ID: 67293240
• Update Time: 2025-10-05

6-bromo-1-(oxan-2-yl)-1H-indazole Chemical and Physical Properties

Names and Identifiers

• 6-bromo-1-(tetrahydro-2h-pyran-2-yl)-1h-indazole
• 6-Bromospiro[1,3-benzoxazine-2,4'-piperidine]-4(3H)-one, N-BOC protected
• 6-bromo-1-(tetrahydro-pyran-2-yl)-1H-indazole
• MO07057
• 6-bromo-1'-(tert-butyloxycarbonyl)spiro[1,3-benzoxazine-2,4'-piperidine]-4(3H)-one
• AC1MDRU8
• tert-butyl 6-bromo-4-oxo-3H-spiro[1,3-benzoxazine-2,4'-piperidine]-1'-carboxylate
• KB-80959
• 6-bromo-3,4-dihydro-4-oxo-spiro[2H-(1,3)-benzoxazine-2,4'-piperidin]-1'-carboxylic acid tert-butyl ester
• SureCN551786
• AK-31475
• Sur
• 6-bromo-1-(oxan-2-yl)-1H-indazole
• BCP32463
• SB11186
• XUSDKDVQICYOIP-UHFFFAOYSA-N
• CS-0055441
• Z2044806532
• MFCD22380213
• DA-36547
• AS-67933
• EN300-7422107
• AKOS025403294
• 1158680-88-6
• SCHEMBL2144301
• 6-bromo-1-(oxan-2-yl)indazole

• MDL： MFCD22380213
• Inchi： 1S/C12H13BrN2O/c13-10-5-4-9-8-14-15(11(9)7-10)12-3-1-2-6-16-12/h4-5,7-8,12H,1-3,6H2
• InChI Key： XUSDKDVQICYOIP-UHFFFAOYSA-N
• SMILES： BrC1C=CC2C=NN(C=2C=1)C1CCCCO1

Computed Properties

• Exact Mass: 280.02113g/mol
• Monoisotopic Mass: 280.02113g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 27Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrazoles Indazoles